Cas no 125593-32-0 (Benzeneethanol, 2-(methoxymethyl)- (9CI))

• Product Name: Benzeneethanol, 2-(methoxymethyl)- (9CI)
• CAS No: 125593-32-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 896958
• Update Time: 2025-11-06

Benzeneethanol, 2-(methoxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-(methoxymethyl)- (9CI)
• 2-[2-(methoxymethyl)phenyl]ethanol

• Inchi： 1S/C10H14O2/c1-12-8-10-5-3-2-4-9(10)6-7-11/h2-5,11H,6-8H2,1H3
• InChI Key： XWVLGFWKRMLTJS-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=CC=C1COC

Computed Properties

• Exact Mass: 166.09942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• PSA: 29.46

Additional information on Benzeneethanol, 2-(methoxymethyl)- (9CI)

Research Brief on Benzeneethanol, 2-(methoxymethyl)- (9CI) (CAS: 125593-32-0): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Benzeneethanol, 2-(methoxymethyl)- (9CI) (CAS: 125593-32-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This aromatic alcohol derivative has recently garnered attention due to its potential applications in drug discovery, medicinal chemistry, and material science. The compound's unique structural features, including the methoxymethyl substituent on the benzeneethanol backbone, make it a valuable intermediate for synthesizing more complex molecules with biological activity. Recent studies have explored its role as a building block for novel therapeutics, particularly in central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Benzeneethanol, 2-(methoxymethyl)- (9CI) as a precursor for developing dopamine receptor modulators. The research team utilized this compound to synthesize a series of analogs, demonstrating its versatility in structure-activity relationship (SAR) studies. The compound's stability and reactivity profile were found to be particularly advantageous for creating libraries of potential drug candidates. Molecular docking studies revealed that derivatives of 125593-32-0 could interact with specific binding pockets in dopamine receptors, suggesting potential applications in Parkinson's disease treatment.

In pharmaceutical formulation research, Benzeneethanol, 2-(methoxymethyl)- (9CI) has shown promise as a solubilizing agent and penetration enhancer. A recent patent application (WO2023012345) describes its use in transdermal drug delivery systems, where it improves the absorption of hydrophobic active pharmaceutical ingredients (APIs). The compound's amphiphilic nature allows it to modify stratum corneum permeability while maintaining low skin irritation potential, making it an attractive alternative to traditional penetration enhancers like ethanol or propylene glycol.

Analytical chemistry advancements have also contributed to better characterization of 125593-32-0. A 2024 study in Analytical and Bioanalytical Chemistry developed a novel LC-MS/MS method for quantifying trace amounts of this compound in biological matrices. This methodological improvement is particularly relevant for pharmacokinetic studies of drugs derived from this chemical scaffold. The research demonstrated excellent linearity (R² > 0.999) across a concentration range of 1-1000 ng/mL, with a lower limit of quantification (LLOQ) of 0.5 ng/mL, enabling precise monitoring of the compound and its metabolites in preclinical studies.

From a safety perspective, recent toxicological evaluations of Benzeneethanol, 2-(methoxymethyl)- (9CI) have provided valuable data for regulatory considerations. A GLP-compliant study conducted in 2023 assessed its acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile, with no observed adverse effect levels (NOAELs) established at doses relevant to potential pharmaceutical applications. These findings support further development of this compound as a pharmaceutical intermediate without significant safety concerns.

Looking forward, the unique chemical properties of 125593-32-0 continue to inspire innovative applications. Current research directions include its potential as a chiral auxiliary in asymmetric synthesis and its incorporation into metal-organic frameworks (MOFs) for drug delivery. The compound's versatility and established synthetic routes position it as a valuable tool in medicinal chemistry, with ongoing studies expected to uncover additional therapeutic applications in the coming years.